2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol

• IUPAC Name: 2-amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol
• InChI: InChI=1S/C10H9F6NO/c11-9(12,13)6-1-5(8(18)4-17)2-7(3-6)10(14,15)16/h1-3,8,18H,4,17H2
• InChI Key: QEOWKUPKTNBURP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(CN)O
• Molecular Formula: C10H9F6NO
• Molecular Weight: 273.17 g/mol

Description

2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol, also known as ABE, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. ABE is a chiral molecule with two enantiomers, (R)-ABE and (S)-ABE, and has a molecular weight of 281.25 g/mol. In

Scientific Research Applications

Pharmaceutical Synthesis: Enantiomerically Enriched Intermediates

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H-Bond Catalysts and Organic Transformations

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Neurokinin-1 (NK-1) Receptor Antagonists

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Selective Tetrodotoxin-Sensitive Blockers

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Whole-Cell Biocatalysis

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Cofactor Regeneration and Oxygen-Deficient Environment

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These applications highlight the diverse roles of 3,5-BTPE in scientific research, spanning pharmaceuticals, catalysis, and drug development. Researchers continue to explore its potential in novel contexts, making it an intriguing compound for further investigation.

Mechanism of Action

Target of Action

The primary target of 2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol is the human neurokinin-1 (NK-1) receptor . The NK-1 receptor is a G-protein coupled receptor in the tachykinin family of neuropeptides, which plays a crucial role in the transmission of pain signals in the central and peripheral nervous system .

Mode of Action

2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol interacts with its target, the NK-1 receptor, by binding to it. This binding inhibits the action of the natural ligand of the NK-1 receptor, Substance P, a neuropeptide involved in pain transmission

Biochemical Pathways

The biochemical pathways affected by 2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol are those involved in pain transmission. By inhibiting the action of Substance P at the NK-1 receptor, this compound can potentially disrupt the transmission of pain signals, providing an analgesic effect

Pharmacokinetics

It is synthesized through a hydrogenation reaction of 3,5-bis(trifluoromethyl)acetophenone, in which enantioselectivity and sufficient active hydrogen are key to restricting the reaction .

Result of Action

The molecular and cellular effects of 2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol’s action are primarily its potential analgesic effects due to the inhibition of Substance P action at the NK-1 receptor . This could potentially lead to a decrease in the perception of pain.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Amino-1-[3,5-bis(trifluoromethyl)phenyl]ethanol. For instance, the compound’s production was significantly enhanced by employing a novel dual cosubstrate-coupled system for cofactor recycling . Furthermore, the compound’s action can be influenced by factors such as pH, temperature, and the presence of other substances in the environment .